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Compound of Interest

Compound Name: 1-Propylpiperazine

CAS No.: 50733-94-3

Cat. No.: B1297305

Get Quote

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for researchers, scientists, and drug development

professionals. This guide provides in-depth troubleshooting, frequently asked questions

(FAQs), and optimized protocols for reactions involving 1-Propylpiperazine. The content is

structured to address specific experimental challenges, explaining the causality behind

procedural choices to ensure both success and reproducibility in your synthesis endeavors.

Section 1: Fundamentals of 1-Propylpiperazine
A thorough understanding of the starting material is the bedrock of any successful synthesis. 1-
Propylpiperazine is an unsymmetrical diamine, with one secondary and one tertiary amine.

This structural feature dictates its reactivity, particularly the potential for undesired side

reactions like di-alkylation.

1.1 Physicochemical Properties
The properties of 1-propylpiperazine are crucial for selecting appropriate solvents, bases, and

purification techniques. Its basicity, indicated by the pKa values, is a key parameter governing
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its nucleophilicity.

Property Value Source

Molecular Formula C₇H₁₆N₂ [1]

Molecular Weight 128.22 g/mol

pKa (Conjugate Acid) pKa₁: ~9.8, pKa₂: ~5.7 [2][3]

Solubility
Soluble in water and common

organic solvents
[4]

Appearance Colorless to light yellow liquid N/A

Note: The pKa values are estimated based on piperazine and N-alkyl substituted piperazines.

The tertiary amine (pKa₂) is less basic than the secondary amine (pKa₁).

1.2 Structural Information
The structure highlights the two distinct nitrogen atoms available for reaction. The secondary

amine (NH) is generally more nucleophilic and sterically accessible than the tertiary amine.

Caption: Structure of 1-Propylpiperazine.

1.3 Critical Safety Precautions
1-Propylpiperazine and its derivatives should be handled with care.[5]

Handling: Use in a well-ventilated fume hood. Avoid contact with skin, eyes, and clothing by

wearing appropriate personal protective equipment (PPE), including safety glasses, lab coat,

and chemical-resistant gloves.[5][6]

Hazards: May cause skin irritation, serious eye irritation, and respiratory irritation.[4][5]

Storage: Store in a tightly closed container in a cool, dry place. It is hygroscopic and may be

air-sensitive.[6][7]
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Section 2: General Troubleshooting Workflow for Low
Yield
Low yield is a common frustration in synthesis.[8][9][10] Before diving into reaction-specific

issues, a systematic approach can often identify the root cause. This workflow provides a

logical progression for troubleshooting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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